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Compound of Interest

Compound Name: 3,7-Dichloroisoquinoline

CAS No.: 82117-22-4

Cat. No.: B1321881

Get Quote

CAS Number: 82117-22-4

Introduction
3,7-Dichloroisoquinoline is a halogenated derivative of isoquinoline, a heterocyclic aromatic

organic compound. While the broader class of isoquinolines and their derivatives are of

significant interest in medicinal chemistry and materials science due to their diverse biological

activities, specific and detailed technical information on the 3,7-dichloro isomer is notably

scarce in publicly accessible scientific literature.[1][2] This guide aims to consolidate the

available information on 3,7-Dichloroisoquinoline, provide theoretical insights based on

related compounds, and highlight areas where further research is needed. This document is

intended for researchers, scientists, and professionals in drug development who are interested

in the synthesis and potential applications of novel heterocyclic compounds.

Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of 3,7-Dichloroisoquinoline are

not widely reported. The following table summarizes its basic identifiers and computationally
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predicted properties. It is crucial to note that predicted values should be used as estimations

until they can be validated by experimental data.

Property Value Source

CAS Number 82117-22-4 [3][4]

Molecular Formula C₉H₅Cl₂N [3][5]

Molecular Weight 198.05 g/mol [3]

Monoisotopic Mass 196.9799 Da [5]

Predicted XlogP 3.7 [5]

Predicted Boiling Point Not Available

Predicted Melting Point Not Available

Predicted Solubility Not Available

For context, the related isomer, 1,3-dichloroisoquinoline, has a reported melting point of 121-

122 °C.[6] The well-studied isomer, 4,7-dichloroquinoline, is a solid with a melting point of 81-

83 °C and is soluble in chloroform.[7][8][9] These values for related isomers suggest that 3,7-
Dichloroisoquinoline is likely to be a solid at room temperature with solubility in common

organic solvents.

Synthesis of 3,7-Dichloroisoquinoline
A specific, validated, and published synthesis protocol for 3,7-Dichloroisoquinoline is not

readily available in the surveyed chemical literature. However, based on general synthetic

methodologies for isoquinoline and quinoline derivatives, a plausible synthetic route can be

proposed. Researchers should treat the following as a conceptual workflow that would require

optimization and validation.

A potential synthetic approach could involve the cyclization of a substituted phenyl precursor

followed by chlorination. For instance, a suitable starting material could be a substituted 3-

chlorobenzaldehyde or a related compound that can undergo a Bischler-Napieralski or Pictet-

Spengler type reaction to form the isoquinoline core, followed by chlorination at the 3 and 7

positions.
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Alternatively, a route starting from an existing isoquinoline scaffold with subsequent

halogenation steps is conceivable. For example, the synthesis of 3-chloroisoquinoline has been

described starting from 1,3-dichloroisoquinoline.[10] A similar multi-step process involving

selective chlorination and/or dehalogenation could potentially yield the 3,7-dichloro isomer.

The following diagram illustrates a generalized, hypothetical workflow for the synthesis of a

dichloroisoquinoline, which could be adapted for the 3,7-isomer.

Conceptual Synthesis Workflow

Substituted Phenyl Precursor

Cyclization to Isoquinoline Core

e.g., Bischler-Napieralski

Selective Chlorination

Chlorinating Agent(s)

3,7-Dichloroisoquinoline

Purification

Click to download full resolution via product page

A generalized, hypothetical synthesis workflow.

Reactivity and Potential Applications
The reactivity of 3,7-Dichloroisoquinoline is expected to be dictated by the electron-

withdrawing nature of the two chlorine atoms and the nitrogen atom in the isoquinoline ring

system. The chlorine atoms are likely to be susceptible to nucleophilic aromatic substitution,
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providing a handle for the introduction of various functional groups. This is a common strategy

in the synthesis of derivatives of related compounds like 4,7-dichloroquinoline, which is a key

intermediate in the production of antimalarial drugs such as chloroquine and

hydroxychloroquine.[8]

Given the established biological activities of various isoquinoline alkaloids and their derivatives,

it is plausible that 3,7-Dichloroisoquinoline could serve as a scaffold for the development of

novel therapeutic agents.[1][2] The broader class of chloro-containing heterocyclic compounds

has been extensively explored in drug discovery, with applications as anticancer, antimicrobial,

and anti-inflammatory agents.[11][12]

The following diagram illustrates the potential for derivatization of the 3,7-
Dichloroisoquinoline core at the chlorine-substituted positions.

Potential Derivatization Pathways

3,7-Dichloroisoquinoline Functionalized DerivativesNucleophiles
(e.g., amines, alcohols, thiols)

Nucleophilic Aromatic Substitution
Biologically Active

Compounds

Pharmacological Screening

Click to download full resolution via product page

Potential for generating diverse derivatives.

Spectroscopic Characterization
Experimentally obtained spectroscopic data for 3,7-Dichloroisoquinoline are not widely

published. For the purpose of characterization, researchers would typically rely on a

combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy,

and Mass Spectrometry (MS).

¹H NMR: The proton NMR spectrum would be expected to show signals in the aromatic

region, with chemical shifts and coupling constants influenced by the positions of the two

chlorine atoms.
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¹³C NMR: The carbon NMR spectrum would provide information on the number and

electronic environment of the carbon atoms in the molecule.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of 3,7-Dichloroisoquinoline (198.05 g/mol ), with a characteristic

isotopic pattern due to the presence of two chlorine atoms.

IR Spectroscopy: The infrared spectrum would display characteristic absorption bands for

the C-H, C=C, and C=N bonds within the aromatic isoquinoline core.

While specific spectra for 3,7-Dichloroisoquinoline are not readily available, extensive

spectral data exists for the isomeric 4,7-dichloroquinoline which can serve as a reference for

the types of signals to expect.[13][14][15][16][17]

Conclusion and Future Outlook
3,7-Dichloroisoquinoline represents a chemical entity with potential for applications in

medicinal chemistry and materials science, yet it remains largely unexplored. The significant

lack of published experimental data on its properties, synthesis, and reactivity highlights a clear

gap in the scientific literature. This guide serves to consolidate the limited available information

and to propose logical avenues for future research. The development of a reliable synthetic

route to 3,7-Dichloroisoquinoline would be the first critical step to enabling a thorough

investigation of its chemical and biological properties. Such research could unlock new

derivatives with potentially valuable pharmacological activities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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